Cas no 1355247-94-7 (3-(4-chlorophenyl)pyridine-2-carbonitrile)
3-(4-Chlorophenyl)pyridine-2-carbonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a 4-chlorophenyl group and a nitrile functionality at the 2-position. This structure imparts significant utility in pharmaceutical and agrochemical research, particularly as a key intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing (chlorophenyl and nitrile) groups enhances its reactivity in cross-coupling and cyclization reactions, making it valuable for constructing complex scaffolds. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in synthetic applications. The compound is typically characterized by high purity, ensuring reproducibility in research and industrial processes.
1355247-94-7 structure
Product Name:3-(4-chlorophenyl)pyridine-2-carbonitrile
CAS No:1355247-94-7
MF:C12H7ClN2
MW:214.650381326675
MDL:MFCD21333047
CID:2771444
PubChem ID:70699684
Update Time:2025-06-08
3-(4-chlorophenyl)pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)pyridine-2-carbonitrile
- BS-27060
- CS-0211268
- DTXSID80742799
- 1355247-94-7
- MFCD21333047
-
- MDL： MFCD21333047
- Inchi： 1S/C12H7ClN2/c13-10-5-3-9(4-6-10)11-2-1-7-15-12(11)8-14/h1-7H
- InChI Key： GVWASMAZWFRZLO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C(C#N)=NC=CC=1
Computed Properties
- Exact Mass: 214.03000
- Monoisotopic Mass: 214.0297759Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- PSA: 36.68000
- LogP: 3.27368
3-(4-chlorophenyl)pyridine-2-carbonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4-chlorophenyl)pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB311923-250 mg |
3-(4-Chlorophenyl)pyridine-2-carbonitrile; 96% |
1355247-94-7 | 250 mg |
€467.00 | 2023-07-19 | ||
| abcr | AB311923-1 g |
3-(4-Chlorophenyl)pyridine-2-carbonitrile; 96% |
1355247-94-7 | 1 g |
€977.00 | 2023-07-19 | ||
| Chemenu | CM320101-1g |
3-(4-Chlorophenyl)pyridine-2-carbonitrile |
1355247-94-7 | 95% | 1g |
$489 | 2022-06-13 | |
| Chemenu | CM320101-1g |
3-(4-Chlorophenyl)pyridine-2-carbonitrile |
1355247-94-7 | 95% | 1g |
$489 | 2021-08-18 | |
| TRC | C428365-25mg |
3-(4-Chlorophenyl)pyridine-2-carbonitrile |
1355247-94-7 | 25mg |
$115.00 | 2023-05-18 | ||
| TRC | C428365-50mg |
3-(4-Chlorophenyl)pyridine-2-carbonitrile |
1355247-94-7 | 50mg |
$178.00 | 2023-05-18 | ||
| TRC | C428365-100mg |
3-(4-Chlorophenyl)pyridine-2-carbonitrile |
1355247-94-7 | 100mg |
$276.00 | 2023-05-18 | ||
| TRC | C428365-250mg |
3-(4-Chlorophenyl)pyridine-2-carbonitrile |
1355247-94-7 | 250mg |
$477.00 | 2023-05-18 | ||
| abcr | AB311923-250mg |
3-(4-Chlorophenyl)pyridine-2-carbonitrile, 96%; . |
1355247-94-7 | 96% | 250mg |
€467.00 | 2025-02-16 | |
| abcr | AB311923-1g |
3-(4-Chlorophenyl)pyridine-2-carbonitrile, 96%; . |
1355247-94-7 | 96% | 1g |
€977.00 | 2025-02-16 |
3-(4-chlorophenyl)pyridine-2-carbonitrile Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
1355247-94-7 (3-(4-chlorophenyl)pyridine-2-carbonitrile) Related Products
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- 450840-75-2(2-Pyridinecarbonitrile, 4-(3-chlorophenyl)-5-methyl-)
- 777096-62-5(2-PYRIDINECARBONITRILE, 4-(3,5-DICHLOROPHENYL)-5-METHYL-)
- 122454-00-6(1H-PYRROLE-2-CARBONITRILE, 3-(4-CHLOROPHENYL)-)
- 1261269-46-8(2-Pyridinecarbonitrile, 3,5-diphenyl-)
- 1415819-89-4(3-(2-Methylphenyl)pyridine-2-carbonitrile)
- 1214366-22-9(5-Chloro-3-(pyridin-4-yl)picolinonitrile)
- 143425-48-3(3-(4-Methylphenyl)pyridine-2-carbonitrile)
- 1415819-78-1(3-(3-Methylphenyl)pyridine-2-carbonitrile)
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